Cas no 2229253-64-7 (4-(4-ethynylphenyl)butanal)

• Product Name: 4-(4-ethynylphenyl)butanal
• CAS No: 2229253-64-7
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• CID: 5862537
• PubChem ID: 165652163
• Update Time: 2025-06-15

4-(4-ethynylphenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethynylphenyl)butanal
• 2229253-64-7
• EN300-1762528

• Inchi： 1S/C12H12O/c1-2-11-6-8-12(9-7-11)5-3-4-10-13/h1,6-10H,3-5H2
• InChI Key： DJRNLMSCHIZXAK-UHFFFAOYSA-N
• SMILES： O=CCCCC1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 172.088815002g/mol
• Monoisotopic Mass: 172.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(4-ethynylphenyl)butanal

Chemical Profile of 4-(4-ethynylphenyl)butanal (CAS No: 2229253-64-7)

4-(4-ethynylphenyl)butanal, identified by the Chemical Abstracts Service Number (CAS No) 2229253-64-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This aldehyde derivative features a unique structural motif, combining an aromatic ring substituted with an ethynyl group and a butanal side chain, which endows it with distinct chemical properties and potential biological activities. The compound's molecular structure suggests its utility in synthetic chemistry, particularly in the development of novel molecules for therapeutic applications.

The structural framework of 4-(4-ethynylphenyl)butanal consists of a benzene ring at the core, appended with a propargyl group (–C≡CH) at the para position relative to the butanal moiety. This configuration allows for diverse chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both aldehyde (–CHO) and ethynyl (–C≡CH) functional groups provides multiple reaction sites for further functionalization, enabling chemists to tailor its properties for specific applications.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring aromatic aldehydes and propargyl substituents. These structural elements are known to exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. For instance, aromatic aldehydes have been shown to interact with biological targets such as enzymes and receptors, modulating cellular processes. The propargyl group, on the other hand, can serve as a versatile handle for further derivatization via cross-coupling reactions like Suzuki or Stille couplings, facilitating the construction of biaryl structures that are prevalent in many active pharmaceutical ingredients (APIs).

One of the most compelling aspects of 4-(4-ethynylphenyl)butanal is its potential as a building block in drug discovery. The compound's ability to undergo selective functionalization makes it an attractive candidate for generating libraries of derivatives for high-throughput screening (HTS). Researchers have leveraged similar scaffolds to identify novel bioactive molecules with therapeutic relevance. For example, derivatives of aromatic aldehydes have been investigated for their role in inhibiting kinases and other enzymes involved in cancer progression. The ethynyl group further extends this potential by enabling the introduction of rigid aromatic systems or heterocyclic rings through transition-metal-catalyzed reactions.

Recent advancements in synthetic methodologies have enhanced the accessibility of 4-(4-ethynylphenyl)butanal, making it more feasible for industrial-scale production and academic research. Techniques such as palladium-catalyzed cross-coupling reactions have streamlined the synthesis of complex aryl-substituted aldehydes, reducing reaction times and improving yields. These improvements have paved the way for more extensive exploration of CAS No: 2229253-64-7's applications in medicinal chemistry.

The compound's relevance extends beyond pure academic research; it also holds promise for industrial applications. Its structural features make it suitable for use in fragrances and flavors due to its aromatic nature and potential to form stable derivatives. Additionally, its reactivity allows for the creation of polymers with tailored properties, such as conductive polymers or materials with specific optical characteristics. As industries continue to seek innovative materials and compounds, 4-(4-ethynylphenyl)butanal could emerge as a key intermediate in multiple sectors.

In conclusion, 4-(4-ethynylphenyl)butanal represents a fascinating molecule with broad utility across various scientific disciplines. Its unique structural attributes position it as a valuable tool in synthetic chemistry and drug development. As research progresses, further insights into its biological activities and synthetic versatility are expected to unlock new possibilities for its application in pharmaceuticals and materials science. The continued exploration of this compound underscores its importance as a cornerstone in modern chemical innovation.